Cas no 490-83-5 (L-Dehydro Ascorbic Acid)
L-Dehydroascorbic Acid (DHA) is the oxidized form of L-ascorbic acid (vitamin C), functioning as a key intermediate in redox reactions. It retains biological activity and serves as a precursor in the regeneration of ascorbic acid in physiological systems. DHA is highly soluble in water and exhibits strong antioxidant properties, making it valuable in research applications involving oxidative stress and cellular metabolism. Its stability and reactivity under controlled conditions are advantageous for studies in biochemistry and nutrition. As a critical component in the vitamin C cycle, L-Dehydroascorbic Acid is utilized in enzymatic assays, pharmaceutical formulations, and as a reference standard in analytical chemistry.
L-Dehydro Ascorbic Acid structure
Product Name:L-Dehydro Ascorbic Acid
CAS No:490-83-5
MF:C6H6O6
MW:174.108242511749
MDL:MFCD00066467
CID:94286
PubChem ID:24855820
Update Time:2025-06-07
L-Dehydro Ascorbic Acid Chemical and Physical Properties
Names and Identifiers
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- Dehydroascorbic acid
- BIS-DEHYDRO-L-ASCORBIC ACID
- BIS-DHA
- DEHYDRO-L-ASCORBIC ACID
- DEHYDRO-L(+)-ASCORBIC ACID, DIMER
- DHA
- L-ASCORBIC ACID OXIDIZED
- OXIDIZED VITAMIN C
- L-(+)-Dehydroascorbic Acid (1.24728)
- L-threo-hexo-2,3-diulosono-1,4-lactone
- L-threo-2,3-Hexodiulosonic acid, .gamma.-lactone
- 5-(1,2-dihydroxyethyl)oxolane-2,3,4-trione
- DEHYDROASCORBIC ACID(RG)
- L-(+)-DEHYDROASCORBICACID
- (5R)-5β-[(S)-1,2-Dihydroxyethyl]tetrahydrofuran-2,3,4-trione
- (L)-Dehydroascorbic acid
- L-Dehydro Ascorbic Acid
- L-threo-Dehydroascorbic acid
- Oxidized ascorbic acid
- L-Dehydroascorbic acid
- DHAA
- dehydroascorbate
- L-Dehydroascorbate
- L-threo-2,3-Hexodiulosonic acid, gamma-lactone
- Y2Z3ZTP9UM
- (5R)-5-[(1S)-1,2-dihydroxyethyl]oxolane-2,3,4-trione
- (5R)-5-[(1S)-1,2-dihydroxyethyl]furan-2,3,4(5H)-trione
- (5R)-5-[(1S)-1,2-bis(oxidanyl)ethyl]oxolane-2,3,4-trione
- L-Dehydro Ascorbic Aci
-
- MDL： MFCD00066467
- Inchi： 1S/C6H6O6/c7-1-2(8)5-3(9)4(10)6(11)12-5/h2,5,7-8H,1H2
- InChI Key： SBJKKFFYIZUCET-UHFFFAOYSA-N
- SMILES： OCC(C1C(=O)C(=O)C(=O)O1)O
Computed Properties
- Exact Mass: 174.01600
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 244
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: 2
- XLogP3: -1
- Topological Polar Surface Area: 101
Experimental Properties
- Color/Form: Not determined
- Density: 1.743±0.06 g/cm3 (20 ºC 760 Torr),
- Melting Point: 228 °C (dec.) (lit.)
- Solubility: Soluble (110 g/l) (25 º C),
- PSA: 100.90000
- LogP: -2.59680
- Solubility: Not determined
- Merck: 13,2886
- pka: 3.90(at 25℃)
- Specific Rotation: D20 +56°
L-Dehydro Ascorbic Acid Security Information
- Hazardous Material transportation number：NONH for all modes of transport
- WGK Germany：3
- Hazard Category Code： 22
- FLUKA BRAND F CODES：1-8-10
-
Hazardous Material Identification：
- Storage Condition：Please store the product under the recommended conditions in the Certificate of Analysis.
L-Dehydro Ascorbic Acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| S e l l e c k ZHONG GUO | S3329-25mg |
(L)-Dehydroascorbic acid |
490-83-5 | 99.50% | 25mg |
¥1220.31 | 2023-09-15 | |
| HE FEI BO MEI SHENG WU KE JI YOU XIAN ZE REN GONG SI | TV0977-1g |
L-Dehydro Ascorbic Acid |
490-83-5 | 1g |
￥1550.00 元 | 2023-09-15 | ||
| HE FEI BO MEI SHENG WU KE JI YOU XIAN ZE REN GONG SI | TV0977-250mg |
L-Dehydro Ascorbic Acid |
490-83-5 | 250mg |
￥750.00 元 | 2023-09-15 | ||
| Apollo Scientific | BIB6039-1g |
Dehydroascorbic acid |
490-83-5 | 1g |
£60.00 | 2025-02-19 | ||
| Apollo Scientific | BIB6039-5g |
Dehydroascorbic acid |
490-83-5 | 5g |
£270.00 | 2025-02-19 | ||
| Apollo Scientific | BIB6039-10g |
Dehydroascorbic acid |
490-83-5 | 10g |
£480.00 | 2025-02-19 | ||
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | L875792-50mg |
(L)-Dehydroascorbic acid |
490-83-5 | 50mg |
￥214.00 | 2022-01-11 | ||
| abcr | AB165544-1 g |
Dehydroascorbic acid; . |
490-83-5 | 1 g |
€146.80 | 2023-07-20 | ||
| abcr | AB165544-5 g |
Dehydroascorbic acid; . |
490-83-5 | 5 g |
€520.60 | 2023-07-20 | ||
| abcr | AB165544-10 g |
Dehydroascorbic acid; . |
490-83-5 | 10 g |
€894.40 | 2023-07-20 |
L-Dehydro Ascorbic Acid Suppliers
Amadis Chemical Company Limited
Gold Member
Audited Supplier
(CAS:490-83-5)L-Dehydro Ascorbic Acid
Order Number:A827655
Stock Status:in Stock
Quantity:1g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 05:26
Price ($):184.0
Email:sales@amadischem.com
L-Dehydro Ascorbic Acid Related Literature
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Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
-
Ana G. Neo,Ana Bornadiego,Jesús Díaz,Stefano Marcaccini,Carlos F. Marcos Org. Biomol. Chem., 2013,11, 6546-6555
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Guang Xu,Wei Zhang,Ying Zhang,Xiaoxia Zhao,Ping Wen,Di Ma RSC Adv., 2018,8, 19353-19361
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Joseph H. Bisesi,Tara Sabo-Attwood Environ. Sci.: Nano, 2014,1, 574-583
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:490-83-5)L-Dehydro Ascorbic Acid
Purity:99%
Quantity:1g
Price ($):184.0